2-[(9R)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]-N-[2-[2-[2-[2-[2-[2-[2-[2-[[2-[(9R)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]acetamide

• Molecular Formula: C54H66Cl2N10O9S2
• Molecular Weight: 1134.2 g/mol
• IUPAC Name: 2-[(9R)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]-N-[2-[2-[2-[2-[2-[2-[2-[2-[[2-[(9R)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]acetamide
• InChI: InChI=1S/C54H66Cl2N10O9S2/c1-33-35(3)76-53-47(33)49(39-7-11-41(55)12-8-39)59-43(51-63-61-37(5)65(51)53)31-45(67)57-15-17-69-19-21-71-23-25-73-27-29-75-30-28-74-26-24-72-22-20-70-18-16-58-46(68)32-44-52-64-62-38(6)66(52)54-48(34(2)36(4)77-54)50(60-44)40-9-13-42(56)14-10-40/h7-14,43-44H,15-32H2,1-6H3,(H,57,67)(H,58,68)/t43-,44-/m1/s1
• InChI Key: JNSLBXJNVHYNNW-NDOUMJCMSA-N
• Isomeric SMILES: CC1=C(SC2=C1C(=N[C@@H](C3=NN=C(N32)C)CC(=O)NCCOCCOCCOCCOCCOCCOCCOCCNC(=O)C[C@@H]4C5=NN=C(N5C6=C(C(=C(S6)C)C)C(=N4)C7=CC=C(C=C7)Cl)C)C8=CC=C(C=C8)Cl)C
• Canonical SMILES: CC1=C(SC2=C1C(=NC(C3=NN=C(N32)C)CC(=O)NCCOCCOCCOCCOCCOCCOCCOCCNC(=O)CC4C5=NN=C(N5C6=C(C(=C(S6)C)C)C(=N4)C7=CC=C(C=C7)Cl)C)C8=CC=C(C=C8)Cl)C

Description

Metallothionein 1 (MT-1) is a metal-binding protein with a low molecular weight and a high cysteine content. It is found in all eukaryotes and plays a crucial role in maintaining physiological balance and regulating immune homeostasis . MT-1 is part of the metallothionein family, which includes other isoforms such as MT-2, MT-3, and MT-4 . These proteins are known for their ability to bind heavy metals through the thiol groups of their cysteine residues, making them essential for metal detoxification and homeostasis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of metallothionein 1 involves the expression of the MT-1 gene in a suitable host organism, such as Escherichia coli. The gene is cloned into an expression vector, which is then introduced into the host cells. The cells are cultured under conditions that induce the expression of the MT-1 protein. After sufficient growth, the cells are harvested, and the protein is purified using techniques such as affinity chromatography .

Industrial Production Methods

Industrial production of metallothionein 1 typically involves large-scale fermentation processes. The host organisms are grown in bioreactors under controlled conditions to maximize protein yield. The MT-1 protein is then extracted and purified using a series of chromatographic steps to ensure high purity and activity .

Chemical Reactions Analysis

Types of Reactions

Metallothionein 1 undergoes various chemical reactions, including:

Oxidation: MT-1 can be oxidized by reactive oxygen species, leading to the formation of disulfide bonds between cysteine residues.

Reduction: The disulfide bonds formed during oxidation can be reduced back to thiol groups by reducing agents such as dithiothreitol.

Substitution: MT-1 can undergo substitution reactions where metal ions bound to the protein are replaced by other metal ions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other reactive oxygen species.

Reduction: Dithiothreitol or other reducing agents.

Substitution: Metal salts such as zinc chloride, cadmium chloride, or mercury chloride.

Major Products Formed

Oxidation: Formation of disulfide bonds within the protein.

Reduction: Restoration of thiol groups.

Substitution: Formation of metallothionein complexes with different metal ions.

Scientific Research Applications

Metallothionein 1 has a wide range of applications in scientific research:

Chemistry: Used as a model protein for studying metal-protein interactions and metal detoxification mechanisms.

Biology: Plays a role in cellular metal homeostasis and protection against oxidative stress.

Medicine: Investigated for its potential therapeutic applications in treating heavy metal poisoning and diseases related to metal imbalances.

Industry: Used in bioremediation processes to remove heavy metals from contaminated environments.

Mechanism of Action

Metallothionein 1 exerts its effects through its ability to bind metal ions via the thiol groups of its cysteine residues. This binding sequesters the metal ions, preventing them from participating in harmful reactions within the cell. MT-1 also acts as an antioxidant by scavenging reactive oxygen species, thereby protecting cells from oxidative damage . The molecular targets of MT-1 include various metal ions such as zinc, cadmium, and mercury, and its pathways involve metal ion homeostasis and detoxification .

Comparison with Similar Compounds

Similar Compounds

Metallothionein 2 (MT-2): Similar in structure and function to MT-1, but with slight differences in amino acid sequence and metal-binding affinity.

Metallothionein 3 (MT-3): Found primarily in the brain and has additional roles in neuronal growth and repair.

Metallothionein 4 (MT-4): Found in stratified squamous epithelia and involved in protecting cells from metal toxicity.

Uniqueness of MT-1

Metallothionein 1 is unique due to its widespread expression in almost all organs and its critical role in maintaining metal homeostasis and protecting against oxidative stress. Its ability to bind a wide range of metal ions with high affinity makes it a versatile and essential protein in various physiological processes .